Cas no 1194376-31-2 (Tert-butyl 3-cyano-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-cyano-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 1194376-31-2
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD11878020
• CID: 1027884
• PubChem ID: 45489887
• Update Time: 2025-09-27

Tert-butyl 3-cyano-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-cyano-3-hydroxypyrrolidine-1-carboxylate
• TERT-BUTYL3-CYANO-3-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• BNJQQWIFMXEJPB-UHFFFAOYSA-N
• 1-Boc-3-cyano-3-hydroxypyrrolidine
• 3331AA
• RP26679
• FCH1628793
• AM803024
• AX8163714
• 3-Cyano-3-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 3-cyano-3-hydroxy-,
• SY109085
• 1-Boc-3-hydroxypyrrolidine-3-carbonitrile
• DS-12783
• J-524834
• CS-W007245
• EN300-5027728
• SCHEMBL13993957
• AB91506
• DTXSID70670496
• 1-Pyrrolidinecarboxylic acid, 3-cyano-3-hydroxy-, 1,1-dimethylethyl ester
• 1194376-31-2
• MFCD11878020
• AKOS015898215
• A892562
• Tert-butyl 3-cyano-3-hydroxypyrrolidine-1-carboxylate

• MDL： MFCD11878020
• Inchi： 1S/C10H16N2O3/c1-9(2,3)15-8(13)12-5-4-10(14,6-11)7-12/h14H,4-5,7H2,1-3H3
• InChI Key： BNJQQWIFMXEJPB-UHFFFAOYSA-N
• SMILES： OC1(C#N)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6
• XLogP3: 0.2